Cas no 75631-42-4 (Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI))

• Product Name: Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI)
• CAS No: 75631-42-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 559317
• PubChem ID: 2775158
• Update Time: 2025-04-19

Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI)
• 1-(5-acetyl-2,4-dihydroxy-3-prop-2-enylphenyl)ethanone
• 1-(5-ACETYL-3-ALLYL-2,4-DIHYDROXYPHENYL)ETHAN-1-ONE
• 2-allyl-4,6-diacetylresorcinol
• 5'-acetyl-3'-allyl-2',4'-dihydroxyacetophenone
• 5-acetyl-3-allyl-2,4-dihydroxyacetophenone
• AC1MCQ0V
• AG-H-01411
• BTB09986
• CTK5E1799
• KB-147490
• DTXSID60379421
• SCHEMBL11134821
• 1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis-ethanone
• 75631-42-4
• RSAMPULHTARIED-UHFFFAOYSA-N

• Inchi： 1S/C13H14O4/c1-4-5-9-12(16)10(7(2)14)6-11(8(3)15)13(9)17/h4,6,16-17H,1,5H2,2-3H3
• InChI Key： RSAMPULHTARIED-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC(C(C)=O)=C(C=1CC=C)O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones